Cas no 178880-04-1 (3-sulfamoyl-1H-pyrazole-4-carboxylic Acid)

3-sulfamoyl-1H-pyrazole-4-carboxylic Acid structure
178880-04-1 structure
Product Name:3-sulfamoyl-1H-pyrazole-4-carboxylic Acid
CAS No:178880-04-1
MF:C4H5N3O4S
MW:191.165199041367
MDL:MFCD01758049
CID:201643
PubChem ID:3075398
Update Time:2025-04-19

3-sulfamoyl-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylicacid, 3-(aminosulfonyl)-
    • 5-sulfamoyl-1H-pyrazole-4-carboxylic acid
    • 1H-Pyrazole-4-carboxylicacid,3-(aminosulfonyl)-(9CI)
    • 3-sulfamoyl-2H-pyrazole-4-carboxylic acid
    • 1H-Pyrazole-4-carboxylic acid, 3-(aminosulfonyl)-
    • 3(5)Sulfamoylpyrazole-4-carboxylic acid
    • 3-(Aminosulfonyl)-1H-pyrazole-4-carboxylic acid
    • DTXSID70170603
    • AKOS010133680
    • Z606021214
    • 3-Sulfamoyl-1H-pyrazole-4-carboxylic acid
    • EN300-144606
    • 178880-04-1
    • 3-sulfamoyl-1H-pyrazole-4-carboxylic Acid
    • MDL: MFCD01758049
    • Inchi: 1S/C4H5N3O4S/c5-12(10,11)3-2(4(8)9)1-6-7-3/h1H,(H,6,7)(H,8,9)(H2,5,10,11)
    • InChI Key: FTYKACFNSGUTDJ-UHFFFAOYSA-N
    • SMILES: S(C1=C(C(=O)O)C=NN1)(N)(=O)=O

Computed Properties

  • Exact Mass: 191.00015
  • Monoisotopic Mass: 191
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • Density: 1.865
  • Boiling Point: 631.1°Cat760mmHg
  • Flash Point: 335.5°C
  • Refractive Index: 1.646
  • PSA: 126.14

3-sulfamoyl-1H-pyrazole-4-carboxylic Acid Security Information

3-sulfamoyl-1H-pyrazole-4-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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TRC
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